Cas no 1935998-49-4 (5-fluoro-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-fluoro-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1935998-49-4
• MF: C₃H₂FN₃O₂
• MW: 131.065283298492
• MDL: MFCD32738845
• CID: 5246458
• Update Time: 2025-06-23

5-fluoro-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-fluoro-
• 5-fluoro-1H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD32738845
• Inchi： 1S/C3H2FN3O2/c4-2-1(3(8)9)5-7-6-2/h(H,8,9)(H,5,6,7)
• InChI Key： LSDFTKCJXFBQJI-UHFFFAOYSA-N
• SMILES： N1C(F)=C(C(O)=O)N=N1

Additional information on 5-fluoro-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-Fluoro-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS No. 1935998-49-4)

5-Fluoro-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1935998-49-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted triazole ring and a carboxylic acid group. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The fluoro-substituted triazole moiety is particularly noteworthy due to its ability to enhance the bioavailability and metabolic stability of drug candidates. Fluorine atoms are known for their electron-withdrawing properties, which can modulate the electronic environment of the molecule and influence its reactivity and binding affinity. In the context of 5-fluoro-1H-1,2,3-triazole-4-carboxylic acid, this substitution may contribute to improved pharmacokinetic profiles and enhanced therapeutic efficacy.

The carboxylic acid group is another key feature of this compound. Carboxylic acids are ubiquitous in biological systems and play crucial roles in various physiological processes. In drug design, carboxylic acids can serve as hydrogen bond donors or acceptors, facilitating interactions with target proteins or enzymes. Additionally, the presence of a carboxylic acid group can enhance water solubility, which is often a desirable property for oral drug delivery.

Recent studies have explored the potential applications of 5-fluoro-1H-1,2,3-triazole-4-carboxylic acid in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens. The fluoro-substitution on the triazole ring appears to enhance the compound's ability to inhibit viral replication, making it a promising lead for antiviral drug discovery.

In another study published in the Bioorganic & Medicinal Chemistry Letters, 5-fluoro-1H-1,2,3-triazole-4-carboxylic acid was investigated as a scaffold for designing inhibitors of specific protein-protein interactions (PPIs). The unique structural features of this compound allowed researchers to develop highly selective inhibitors that could disrupt PPIs involved in cancer progression and other diseases. These findings highlight the versatility of 5-fluoro-1H-1,2,3-triazole-4-carboxylic acid as a building block for creating novel bioactive molecules.

The synthetic accessibility of 5-fluoro-1H-1,2,3-triazole-4-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to prepare this compound efficiently and in high yields. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its mild reaction conditions and high selectivity. This method allows for the facile introduction of the triazole ring into a wide range of molecular frameworks, facilitating the synthesis of diverse derivatives.

In addition to its potential as a drug candidate, 5-fluoro-1H-1,2,3-triazole-4-carboxylic acid has also been studied for its use in chemical biology applications. For example, researchers have utilized this compound as a probe to investigate protein function and signaling pathways in living cells. The ability to introduce fluorine atoms into biological systems can provide valuable insights into molecular interactions and cellular processes.

The safety profile of 5-fluoro-1H-1,2,3-triazole-4-carboxylic acid is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound exhibits low toxicity and good safety margins. However, further investigations are needed to fully characterize its pharmacological properties and potential side effects.

In conclusion, 5-fluoro-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1935998-49-4) represents an exciting opportunity for researchers in medicinal chemistry and pharmaceutical sciences. Its unique structural features and versatile biological activities make it a valuable tool for developing new therapeutic agents and advancing our understanding of biological systems. As research in this area continues to evolve, it is likely that we will see more innovative applications of this compound in the coming years.